Cas no 152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI))
152558-63-9 structure
Product Name:2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
CAS No:152558-63-9
MF:C16H22ClNO2
MW:297.812493085861
CID:99198
PubChem ID:71308438
Update Time:2025-04-18
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol,hydrochloride
- DL-Propranolol-[4-3H] hydrochloride
- DL-[4-3H]PROPANOLOL HYDROCHLORIDE
- 152558-63-9
- Dl-propranolol-[4-3h]hydrochloride
- 1-{[(4-~3~H)Naphthalen-1-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol;hydrochloride
- DTXSID40745504
-
- Inchi: 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/i7T;
- InChI Key: ZMRUPTIKESYGQW-GSAKUAQZSA-N
- SMILES: Cl.O(C1C=CC([3H])=C2C=CC=CC=12)CC(CNC(C)C)O
Computed Properties
- Exact Mass: 297.14200
- Monoisotopic Mass: 297.1421309g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Color/Form: liquid
- PSA: 41.49000
- LogP: 3.77040
- Solubility: Not determined
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36/37/38
- Safety Instruction: S16; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R11; R20/21/22; R36/37/38
- Storage Condition:2-8°C
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)) Related Products
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- 81907-82-6(1-Naphthalenol,5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
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